1-[7-Methyl-2-(4-methylphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone

• IUPAC Name: 1-[7-methyl-2-(4-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• InChI: InChI=1S/C15H14N4O/c1-9-4-6-12(7-5-9)14-17-15-16-8-13(11(3)20)10(2)19(15)18-14/h4-8H,1-3H3
• InChI Key: IIGFGFWOWDHMQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=C(C=NC3=N2)C(=O)C)C
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol

Description

The compound “1-[7-Methyl-2-(4-methylphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone” is a complex organic molecule. It contains a triazolopyrimidine core, which is a fused ring system incorporating a triazole and a pyrimidine.

Synthesis Analysis

The synthesis of similar compounds often involves the use of multi-component reactions, such as the Biginelli-like reaction. This involves the condensation of amines with orthoesters or chloroanhydrides.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a fused ring system that incorporates a triazole and a pyrimidine. The presence of multiple nitrogen atoms in the ring system suggests potential for hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

The chemical reactivity of this compound is likely influenced by the electron-rich nature of the triazole and pyrimidine rings. For instance, aromatic nucleophilic substitution reactions have been reported for similar compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple nitrogen atoms and the fused ring system could impact its solubility, stability, and reactivity.

Scientific Research Applications

Metal Coordination Complexes

• TPs serve as versatile linkers for metal coordination complexes. .

Additionally, TP has been used as a reactant in various synthetic processes:

• .

Mechanism of Action

Target of Action

The primary target of this compound is the DNA-dependent protein kinase (DNA-PK) . DNA-PK is a key component within the DNA damage response, responsible for recognizing and repairing double-strand DNA breaks (DSBs) via non-homologous end joining .

Mode of Action

The compound acts as an inhibitor of DNA-PK . It binds to the catalytic subunit of DNA-PK (DNA-PKcs), thereby preventing the kinase from performing its role in the DNA damage response. This inhibition disrupts the repair of DSBs, which can lead to cell death, particularly in cancer cells that rely heavily on this pathway .

Biochemical Pathways

The compound primarily affects the DNA damage response pathway . By inhibiting DNA-PK, it disrupts the non-homologous end joining pathway, one of the two main pathways for repairing DSBs in human cells . This disruption can lead to an accumulation of DNA damage, which can trigger apoptosis, or programmed cell death .

Result of Action

The inhibition of DNA-PK by this compound can lead to an accumulation of DNA damage in cells, which can trigger apoptosis . This makes the compound potentially useful in the treatment of cancer, as it could selectively induce cell death in cancer cells that have high levels of DNA damage .

Safety and Hazards

While specific safety and hazard information for this compound is not available, compounds with similar structures can exhibit cytotoxicity. Therefore, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research could explore the potential biological activities of this compound, given the reported activities of similar compounds. Additionally, further studies could investigate the synthesis of this compound, potentially exploring more efficient or environmentally friendly synthetic routes.